Cas no 2229136-12-1 (1-2-chloro-5-(trifluoromethyl)phenyl-2,2-difluorocyclopropan-1-amine)

• Product Name: 1-2-chloro-5-(trifluoromethyl)phenyl-2,2-difluorocyclopropan-1-amine
• CAS No: 2229136-12-1
• MF: C₁₀H₇ClF₅N
• MW: 271.614299058914
• CID: 6009906
• PubChem ID: 165850185
• Update Time: 2025-05-28

1-2-chloro-5-(trifluoromethyl)phenyl-2,2-difluorocyclopropan-1-amine Chemical and Physical Properties

Names and Identifiers

• 1-2-chloro-5-(trifluoromethyl)phenyl-2,2-difluorocyclopropan-1-amine
• 1-[2-chloro-5-(trifluoromethyl)phenyl]-2,2-difluorocyclopropan-1-amine
• EN300-1958607
• 2229136-12-1

• Inchi： 1S/C10H7ClF5N/c11-7-2-1-5(10(14,15)16)3-6(7)8(17)4-9(8,12)13/h1-3H,4,17H2
• InChI Key： IGCRIYVKTHOITE-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(C(F)(F)F)C=C1C1(CC1(F)F)N

Computed Properties

• Exact Mass: 271.0187177g/mol
• Monoisotopic Mass: 271.0187177g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 318
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 26Ų

Additional information on 1-2-chloro-5-(trifluoromethyl)phenyl-2,2-difluorocyclopropan-1-amine

Comprehensive Overview of 1-2-chloro-5-(trifluoromethyl)phenyl-2,2-difluorocyclopropan-1-amine (CAS No. 2229136-12-1)

The compound 1-2-chloro-5-(trifluoromethyl)phenyl-2,2-difluorocyclopropan-1-amine (CAS No. 2229136-12-1) is a highly specialized chemical entity that has garnered significant attention in recent years due to its unique structural properties and potential applications in various industries. With the increasing demand for advanced materials and pharmaceuticals, this compound has become a subject of interest for researchers and professionals alike. Its molecular structure, characterized by a difluorocyclopropane ring and a chloro-trifluoromethylphenyl moiety, offers a combination of stability and reactivity that makes it valuable for synthetic chemistry and drug development.

One of the key features of 1-2-chloro-5-(trifluoromethyl)phenyl-2,2-difluorocyclopropan-1-amine is its versatility in organic synthesis. The presence of both chloro and trifluoromethyl groups on the phenyl ring provides multiple sites for further functionalization, enabling the creation of diverse derivatives. This adaptability is particularly relevant in the context of modern drug discovery, where researchers are constantly seeking novel scaffolds to address unmet medical needs. The difluorocyclopropane ring, known for its conformational rigidity, can enhance the bioavailability and metabolic stability of potential drug candidates, making this compound a promising building block for medicinal chemistry.

In addition to its pharmaceutical applications, 1-2-chloro-5-(trifluoromethyl)phenyl-2,2-difluorocyclopropan-1-amine has also found use in materials science. The trifluoromethyl group is known to impart unique electronic and hydrophobic properties to molecules, which can be leveraged in the design of advanced polymers, coatings, and electronic materials. As sustainability becomes a growing concern in the chemical industry, the development of fluorine-containing compounds like this one is gaining traction due to their potential to improve material performance while minimizing environmental impact.

The synthesis of 1-2-chloro-5-(trifluoromethyl)phenyl-2,2-difluorocyclopropan-1-amine typically involves multi-step organic reactions, including cyclopropanation and aromatic substitution. Researchers have explored various catalytic systems to optimize the yield and selectivity of these processes, with a focus on green chemistry principles. Recent advancements in flow chemistry and continuous manufacturing have further enhanced the scalability of its production, addressing the growing demand for high-purity batches in industrial and academic settings.

From a regulatory perspective, 1-2-chloro-5-(trifluoromethyl)phenyl-2,2-difluorocyclopropan-1-amine is not classified as a hazardous substance under current global chemical inventories. However, as with any chemical compound, proper handling and storage protocols should be followed to ensure safety. The compound's stability under standard laboratory conditions makes it a convenient reagent for synthetic applications, though its reactivity with strong oxidizing or reducing agents should be carefully considered during experimental design.

The growing interest in fluorinated compounds and cyclopropane derivatives has positioned 1-2-chloro-5-(trifluoromethyl)phenyl-2,2-difluorocyclopropan-1-amine as a valuable research tool. Its combination of structural features addresses several contemporary challenges in chemical synthesis, including the need for stereoselective transformations and the incorporation of fluorine atoms into complex molecules. As computational chemistry and artificial intelligence continue to revolutionize molecular design, compounds like this are likely to play an increasingly important role in the development of next-generation materials and therapeutics.

In conclusion, 1-2-chloro-5-(trifluoromethyl)phenyl-2,2-difluorocyclopropan-1-amine (CAS No. 2229136-12-1) represents a fascinating example of modern synthetic chemistry's capabilities. Its unique structural attributes and broad applicability make it a compound of significant interest across multiple scientific disciplines. As research into fluorinated organic molecules continues to expand, this compound is poised to contribute to numerous technological and pharmaceutical advancements in the coming years.